molecular formula C13H18O8 B5705639 tetramethyl 1,1,2,2-cyclopentanetetracarboxylate

tetramethyl 1,1,2,2-cyclopentanetetracarboxylate

Cat. No. B5705639
M. Wt: 302.28 g/mol
InChI Key: YYFGPUVOBXDRJK-UHFFFAOYSA-N
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Description

Tetramethyl 1,1,2,2-cyclopentanetetracarboxylate, also known as TMCPT, is a chemical compound with the molecular formula C14H20O8. This compound is widely used in scientific research due to its unique properties and applications.

Mechanism of Action

The mechanism of action of tetramethyl 1,1,2,2-cyclopentanetetracarboxylate is not well understood. However, it is believed that tetramethyl 1,1,2,2-cyclopentanetetracarboxylate acts as a Lewis acid, which can coordinate with electron-rich compounds to form stable complexes. This property makes tetramethyl 1,1,2,2-cyclopentanetetracarboxylate useful in various chemical reactions, particularly in the synthesis of cyclic compounds.
Biochemical and Physiological Effects
There is limited information on the biochemical and physiological effects of tetramethyl 1,1,2,2-cyclopentanetetracarboxylate. However, it is known that tetramethyl 1,1,2,2-cyclopentanetetracarboxylate is not toxic to cells and does not have any significant effects on living organisms. This makes tetramethyl 1,1,2,2-cyclopentanetetracarboxylate a safe and useful reagent for scientific research.

Advantages and Limitations for Lab Experiments

The advantages of using tetramethyl 1,1,2,2-cyclopentanetetracarboxylate in lab experiments include its ease of synthesis, stability, and versatility in chemical reactions. tetramethyl 1,1,2,2-cyclopentanetetracarboxylate can be used in a wide range of chemical reactions, making it a valuable reagent in organic synthesis. However, the limitations of using tetramethyl 1,1,2,2-cyclopentanetetracarboxylate include its high cost and limited availability. tetramethyl 1,1,2,2-cyclopentanetetracarboxylate is also sensitive to air and moisture, which can affect its stability and reactivity.

Future Directions

There are several future directions for the use of tetramethyl 1,1,2,2-cyclopentanetetracarboxylate in scientific research. One potential application is in the synthesis of new organic compounds with unique properties. tetramethyl 1,1,2,2-cyclopentanetetracarboxylate can also be used in the development of new catalysts for chemical reactions. Additionally, tetramethyl 1,1,2,2-cyclopentanetetracarboxylate can be used in the development of new materials with unique properties, such as polymers and nanoparticles.
Conclusion
Tetramethyl 1,1,2,2-cyclopentanetetracarboxylate is a valuable reagent in scientific research due to its unique properties and applications. Its ease of synthesis, stability, and versatility in chemical reactions make it a valuable tool for organic synthesis and catalysis. While there is limited information on its biochemical and physiological effects, tetramethyl 1,1,2,2-cyclopentanetetracarboxylate is a safe and useful reagent for scientific research. With its potential applications in the synthesis of new compounds, development of new catalysts, and creation of new materials, tetramethyl 1,1,2,2-cyclopentanetetracarboxylate holds promise for future scientific research.

Synthesis Methods

The synthesis of tetramethyl 1,1,2,2-cyclopentanetetracarboxylate involves the reaction of dimethyl malonate with cyclopentanone in the presence of a strong base such as sodium hydride. The resulting compound is then treated with methyl iodide to yield tetramethyl 1,1,2,2-cyclopentanetetracarboxylate. This synthesis method is relatively simple and efficient, making tetramethyl 1,1,2,2-cyclopentanetetracarboxylate easily accessible for scientific research.

Scientific Research Applications

Tetramethyl 1,1,2,2-cyclopentanetetracarboxylate is widely used in scientific research as a reagent for the synthesis of various organic compounds. It is particularly useful in the synthesis of cyclic compounds due to its ability to form stable complexes with metal ions. tetramethyl 1,1,2,2-cyclopentanetetracarboxylate is also used as a catalyst in various chemical reactions, including the Diels-Alder reaction, which is important in the synthesis of organic compounds.

properties

IUPAC Name

tetramethyl cyclopentane-1,1,2,2-tetracarboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H18O8/c1-18-8(14)12(9(15)19-2)6-5-7-13(12,10(16)20-3)11(17)21-4/h5-7H2,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYFGPUVOBXDRJK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1(CCCC1(C(=O)OC)C(=O)OC)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H18O8
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

302.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tetramethyl 1,1,2,2-cyclopentanetetracarboxylate

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